Cas no 1806332-46-6 (Methyl 3,4-difluoro-5-methoxybenzoate)

• Product Name: Methyl 3,4-difluoro-5-methoxybenzoate
• CAS No: 1806332-46-6
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 4951149
• PubChem ID: 91882163
• Update Time: 2025-08-05

Methyl 3,4-difluoro-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3,4-difluoro-5-methoxybenzoate
• CS-0193802
• 1806332-46-6
• E92346
• MFCD22490605
• methyl3,4-difluoro-5-methoxybenzoate
• Methyl 3,4-difluoro-5-methoxybenzoate

• Inchi： 1S/C9H8F2O3/c1-13-7-4-5(9(12)14-2)3-6(10)8(7)11/h3-4H,1-2H3
• InChI Key： ADIBIQFDNMSLGV-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)OC)=CC=1OC)F

Computed Properties

• Exact Mass: 202.04415044g/mol
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5

Additional information on Methyl 3,4-difluoro-5-methoxybenzoate

Exploring the Properties and Applications of Methyl 3,4-difluoro-5-methoxybenzoate (CAS No. 1806332-46-6)

In the realm of organic chemistry and pharmaceutical intermediates, Methyl 3,4-difluoro-5-methoxybenzoate (CAS No. 1806332-46-6) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its fluorinated aromatic ring and ester functional group, serves as a critical building block in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemicals, and specialty chemicals, aligning with the growing demand for fluorinated compounds in modern science.

The molecular structure of Methyl 3,4-difluoro-5-methoxybenzoate incorporates two fluorine atoms at the 3 and 4 positions, along with a methoxy group at the 5 position, enhancing its reactivity and selectivity in chemical transformations. This configuration makes it a valuable precursor for cross-coupling reactions, a topic frequently searched in academic and industrial forums. The compound’s CAS No. 1806332-46-6 is often referenced in patent literature and research papers, highlighting its role in developing next-generation pharmaceuticals and functional materials.

One of the trending topics in organic synthesis is the use of fluorinated benzoates to improve the metabolic stability and bioavailability of drug candidates. Methyl 3,4-difluoro-5-methoxybenzoate fits perfectly into this narrative, as its electron-withdrawing fluorine atoms can modulate the electronic properties of derived molecules. This aligns with frequent search queries such as "fluorine in drug design" and "benzoate derivatives in medicinal chemistry," reflecting the compound’s relevance in cutting-edge research.

From an industrial perspective, the demand for high-purity intermediates like Methyl 3,4-difluoro-5-methoxybenzoate is driven by the need for scalable and efficient synthetic routes. The compound’s CAS No. 1806332-46-6 is often associated with process optimization and green chemistry initiatives, addressing environmental concerns raised by modern regulatory frameworks. This connection to sustainable synthesis resonates with searches for "eco-friendly chemical production" and "green synthetic methods."

In addition to its pharmaceutical applications, Methyl 3,4-difluoro-5-methoxybenzoate is explored in material science for designing liquid crystals and polymeric materials. The fluorine atoms contribute to thermal stability and optical properties, making the compound a candidate for advanced display technologies. This interdisciplinary appeal is reflected in popular search terms like "fluorinated aromatics in materials" and "methoxybenzoate applications."

Quality control and analytical characterization of Methyl 3,4-difluoro-5-methoxybenzoate are also critical discussion points. Techniques such as HPLC, NMR, and mass spectrometry are frequently mentioned alongside its CAS No. 1806332-46-6, underscoring the importance of purity assessment in industrial and academic settings. These aspects cater to search trends like "analytical methods for benzoates" and "quality standards for chemical intermediates."

In summary, Methyl 3,4-difluoro-5-methoxybenzoate (CAS No. 1806332-46-6) stands at the intersection of innovation and practicality, addressing key challenges in drug development, material science, and sustainable chemistry. Its multifaceted applications and alignment with trending research topics ensure its continued prominence in scientific discourse and industrial workflows.